Cas no 284494-77-5 (1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)-)

1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)- structure
284494-77-5 structure
Product Name:1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)-
CAS No:284494-77-5
MF:C50H34
MW:634.804973125458
CID:2839216
PubChem ID:11296631
Update Time:2025-04-21

1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • 284494-77-5
    • 1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)-
    • DTXSID20461497
    • Inchi: 1S/C50H34/c1-7-19-37(20-8-1)31-32-38-33-35-44(36-34-38)50-48(42-27-15-5-16-28-42)46(40-23-11-3-12-24-40)45(39-21-9-2-10-22-39)47(41-25-13-4-14-26-41)49(50)43-29-17-6-18-30-43/h1-30,33-36H
    • InChI Key: KWGOGSVJENVIPH-UHFFFAOYSA-N
    • SMILES: C1(C2C=CC(C#CC3C=CC=CC=3)=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 634.266051085Da
  • Monoisotopic Mass: 634.266051085Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 8
  • Complexity: 996
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.7
  • Topological Polar Surface Area: 0Ų

1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)- Related Literature

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